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Abstract
2-Chlorothiazole-4-carboxylic acid is a pivotal heterocyclic building block in the synthesis of

pharmaceuticals and agrochemicals.[1] Its utility in creating complex bioactive molecules

necessitates a thorough understanding of its safe handling, storage, and emergency

management.[1] This guide provides a comprehensive overview of the critical safety protocols,

hazard identification, and risk mitigation strategies essential for laboratory personnel. By

integrating data from authoritative safety data sheets and established laboratory practices, this

document serves as an essential resource for ensuring a safe research environment.

Introduction: The Chemical Profile of 2-
Chlorothiazole-4-carboxylic Acid
2-Chlorothiazole-4-carboxylic acid (CAS No. 5198-87-8) is a solid, crystalline powder,

appearing white to orange or green.[1] It belongs to the family of thiazoles, a class of sulfur-

and nitrogen-containing heterocycles that are integral to many biologically active compounds.

[1] The presence of a carboxylic acid functional group and a chlorinated thiazole ring imparts

specific reactivity that is both useful in synthesis and important to consider for safety.[1][2] Its
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primary applications are as an intermediate in the development of new pharmaceuticals,

particularly anti-infective agents, and in the formulation of advanced agrochemicals.[1]

A comprehensive understanding of its chemical and physical properties is the foundation of its

safe handling.

Property Value Source

Molecular Formula C₄H₂ClNO₂S [1][3][4]

Molecular Weight 163.58 g/mol [1][3][4]

Appearance
White to orange to green

powder/crystal
[1]

Melting Point 220 °C [1][5]

Boiling Point 370.2 ± 34.0 °C (Predicted) [5]

Density 1.693 ± 0.06 g/cm³ (Predicted) [5]

Purity ≥ 95% (GC) [1]

Hazard Identification and Risk Assessment
According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, 2-Chlorothiazole-4-carboxylic acid is classified as a hazardous substance.[3]

The primary hazards are associated with irritation to the skin, eyes, and respiratory system.[3]

GHS Hazard Classification:

Skin Corrosion/Irritation: Category 2[3]

Serious Eye Damage/Eye Irritation: Category 2[3]

Specific target organ toxicity (single exposure): Category 3 (Respiratory system)[3]

Signal Word: Warning[3][6]

Hazard Statements:
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H315: Causes skin irritation.[3][6]

H319: Causes serious eye irritation.[3][6]

May cause respiratory irritation.[3]

Potential Health Effects:

Inhalation: May cause respiratory irritation.[3] Avoid breathing dust.[3]

Skin Contact: Causes skin irritation.[3][6] May be harmful in contact with skin.[3]

Eye Contact: Causes serious eye irritation.[3][6]

Ingestion: May be harmful if swallowed. Ingestion may lead to gastrointestinal irritation,

nausea, vomiting, and diarrhea.[3]

A thorough risk assessment should be conducted before any handling of this compound,

considering the quantities used, the nature of the experimental procedures, and the available

engineering controls.

Engineering Controls and Personal Protective
Equipment (PPE): A Multi-Layered Defense
To mitigate the risks associated with handling 2-Chlorothiazole-4-carboxylic acid, a

combination of engineering controls and appropriate personal protective equipment is

mandatory.

Engineering Controls
Ventilation: All work with this compound should be conducted in a well-ventilated area.[3] For

procedures that may generate dust, a certified chemical fume hood is essential.[7]

Safety Showers and Eyewash Stations: These must be readily accessible and in close

proximity to the workstation.[3][6]

Personal Protective Equipment (PPE)
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The following PPE is required when handling 2-Chlorothiazole-4-carboxylic acid:

PPE Category Recommended Equipment Standard/Specification

Eye and Face Protection
Chemical safety goggles or a

face shield.

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166.[3]

Skin Protection

Appropriate protective gloves

(e.g., nitrile rubber) and a lab

coat.

Gloves must be inspected prior

to use.[8]

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator if exposure limits are

exceeded or if irritation is

experienced.

Follow manufacturer's

recommendations.[3][9]

The selection of PPE should be based on a thorough risk assessment of the specific

procedures being performed.[10]

Standard Operating Procedure for Safe Handling
The following step-by-step workflow outlines the safe handling of 2-Chlorothiazole-4-
carboxylic acid in a laboratory setting.
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Preparation

Handling

Storage

Conduct Risk Assessment

Verify Functionality of
Fume Hood, Eyewash, and Safety Shower

Don Appropriate PPE:
- Safety Goggles
- Nitrile Gloves

- Lab Coat

Weigh Compound in a
Chemical Fume Hood

Handle with Care to
Avoid Dust Formation

Wash Hands Thoroughly
After Handling

Store in a Tightly Closed
Container

Keep in a Well-Ventilated
Place

 

Accidental Spill Occurs

Evacuate Immediate Area

Don Full PPE:
- Respirator

- Goggles/Face Shield
- Gloves

- Protective Clothing

Contain the Spill

Sweep up Solid Material
Without Creating Dust

Place in a Labeled,
Sealed Container for Disposal

Decontaminate the Area

Dispose of Waste According to
Local and National Regulations

Spill Cleaned and Secured
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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